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Compound of Interest

Compound Name: Pimozide

Cat. No.: B1677891

Essential Safety and Handling Guide for Pimozide

This guide provides crucial safety protocols and logistical information for the handling and
disposal of Pimozide in a laboratory setting. Adherence to these procedural steps is vital for
ensuring the safety of all personnel.

Hazard Profile of Pimozide

Pimozide is classified as harmful if swallowed and may cause developmental or female
reproductive toxicity.[1] It is imperative to handle this compound with appropriate caution.

Hazard Classification Description

Acute Oral Toxicity Category 4: Harmful if swallowed.[2]

R ductive Toxicit Can cause developmental and female
eproductive Toxici
P 4 reproductive toxicity.[1]

Personal Protective Equipment (PPE)

The use of appropriate PPE creates a necessary barrier between the researcher and the
chemical, minimizing exposure risk.[3] All PPE should be donned before handling Pimozide
and removed carefully after the procedure is complete.
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PPE Category

Item and Specifications

Rationale and Citation

Hand Protection

* Double Gloving
Recommended: Two pairs of
powder-free, chemical-
resistant gloves.[4][5] ¢
Material: Nitrile or other
material tested for resistance
to hazardous drugs.[3] ¢
Procedure: Place one glove
cuff under the gown cuff and

the second over the gown cuff.

[5]

Prevents skin contact. Double
gloving provides an extra layer
of protection, as gloves can be
contaminated during handling.
[4] Gloves should be changed
every 30-60 minutes or
immediately if damaged or

contaminated.[4]

Body Protection

* Protective Gown: Disposable,
low-permeability, lint-free fabric
with a solid front, long sleeves,
and tight-fitting knit or elastic
cuffs.[5]

Protects skin and personal

clothing from contamination.[6]

Eye & Face Protection

« Safety Goggles: Standard
laboratory safety goggles.[6] ¢
Face Shield: Recommended in
addition to goggles, especially
when there is a risk of

splashes.[4]

Protects eyes and face from

dust particles and splashes.[4]

[6]

Respiratory Protection

* Respirator: An N95 respirator
or higher is required when dust
may be generated (e.g.,

weighing powder).[3]

Prevents inhalation of the
powdered compound.[6][7]
Use should be based on a risk

assessment.[6]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Pimozide is essential to maintain a safe laboratory

environment.

Preparation and Engineering Controls
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» Risk Assessment: Before beginning work, perform a risk assessment for the planned
procedure.

e Designated Area: Handle Pimozide in a designated area, such as a laboratory fume hood or
an area with appropriate exhaust ventilation, to minimize inhalation exposure.[6][7]

o Gather Materials: Ensure all necessary PPE, handling equipment, and waste containers are
readily accessible.

Handling the Compound

» Avoid Dust Formation: Manipulate the solid form of Pimozide carefully to avoid generating
dust.[7]

o Personal Hygiene: Do not eat, drink, or smoke in the area where Pimozide is being handled.

[2]

e Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes, and
prevent inhalation of the powder.[7]

Post-Handling and Decontamination

o Clean Work Surfaces: Decontaminate all work surfaces thoroughly after the procedure is
complete.

e Hand Washing: Wash hands thoroughly with soap and water after handling the substance
and after removing gloves.[5]

o Clothing: Remove any contaminated clothing immediately.[6]

Accidental Release Measures

o Evacuate: Evacuate the immediate danger area.
o Contain Spill: Prevent the product from entering drains.

e Clean-up: Wear full PPE. Take up dry material without generating dust. Use an inert
absorbent material for solutions.[6] Collect all spill residue and cleaning materials in a
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suitable, properly labeled container for disposal.[6]

Disposal Plan

Proper disposal of Pimozide and all contaminated materials is critical to prevent environmental
contamination and accidental exposure.

Waste Segregation

o Pimozide Waste: All surplus Pimozide and grossly contaminated materials should be
treated as hazardous chemical waste.

o Contaminated PPE: Used gloves, gowns, and other disposable PPE should be collected in a
designated, sealed container for hazardous waste.[5] Outer gloves should be removed
promptly after handling and placed in a sealable bag.[5]

o Empty Containers: Empty containers must be managed as hazardous waste and should not
be rinsed into the drain.[8]

Containerization and Labeling

o Containers: Use appropriate, leak-proof containers for all waste streams.

o Labeling: Clearly label all waste containers with "Hazardous Waste" and list the contents,
including "Pimozide."

Final Disposal

» Approved Vendor: Dispose of all Pimozide-related waste through an approved and licensed
hazardous waste disposal service, in accordance with local, state, and federal regulations.[9]

Pimozide Handling Workflow
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1. Preparation

Conduct Risk Assessment

:

Gather All Necessary PPE

:

Prepare Workspace
(e.g., Fume Hood)

2. Ha'hdling

Don Full PPE

Handle Pimozide
(Weighing, Preparing Solutions)

3. Post-Firocedure

Decontaminate Workspace

Segregate All Waste
(Chemical, PPE, Sharps)

Carefully Doff PPE

Wash Hands Thoroughly

Label Waste Containers

Store Waste in Designated Area

Arrange Pickup by Approved
Hazardous Waste Vendor

4. Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Pimozide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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